Vanadyl(IV) Acetylacetonate

• Molecular Formula: C10H16O5V
• Molecular Weight: 267.17 g/mol
• InChI: InChI=1S/2C5H8O2.O.V/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3
• InChIKey: FSJSYDFBTIVUFD-UHFFFAOYSA-N

Vanadyl(IV) Acetylacetonate: Technical Baseline

Vanadyl(IV) acetylacetonate [VO(acac)₂, CAS 3153-26-2] is a charge-neutral, blue-green coordination complex of oxovanadium(IV) chelated by two acetylacetonate ligands in a square-pyramidal geometry [1]. With a molecular weight of 265.16 g·mol⁻¹ and a melting point of 258 °C, the compound is insoluble in water but freely soluble in polar organic solvents including chloroform, dichloromethane, benzene, methanol, and ethanol [1]. The vanadium center is present in the +4 oxidation state, conferring paramagnetism (d¹ electron configuration) and establishing VO(acac)₂ as a versatile precursor for vanadium-based catalysts, a redox-active mediator in organic synthesis, and a bioinorganic probe for insulin-mimetic research [1][2].

Paramagnetic vanadium(IV) acetylacetonate complex; soluble in common polar organic solvents, insoluble in water

Versatile precursor for oxidation catalysts, epoxidation, and redox-initiated polymerization studies

Bioinorganic probe for insulin-mimetic signaling pathway research; organic chelate enables cell-based and in vivo model studies

• [1] Vanadyl acetylacetonate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Vanadyl_acetylacetonate View Source
• [2] Vanadyl acetylacetonate. Wikiwand. https://www.wikiwand.com/en/articles/Vanadyl_acetylacetonate View Source

Why VO(acac)₂ Cannot Be Substituted

The performance of oxovanadium(IV) complexes in catalysis, materials synthesis, and biological systems is exquisitely sensitive to the ligand environment, oxidation state, and precursor speciation. VO(acac)₂ occupies a distinct position relative to inorganic vanadium salts (e.g., vanadyl sulfate), other vanadium oxidation states (V(III) or V(V) precursors), and alternative vanadyl β-diketonates (e.g., VO(thd)₂, VO(hfa)₂). Inorganic salts lack organic solubility and exhibit inferior insulin-mimetic potency [1]. V(V) alkoxide precursors such as vanadium oxytriisopropoxide are more moisture-sensitive and hazardous to handle [2]. Vanadic acetylacetonate [V(acac)₃] undergoes rapid air oxidation in solution and loses catalytic activity within one week, whereas VO(acac)₂ solutions remain stable for six to nine months [3]. Even closely related vanadyl chelates such as VO(malto)₂ (BMOV) show reduced insulin-like activity relative to VO(acac)₂ in direct comparative assays [4]. These quantitative differences, detailed below, establish that procurement decisions must be guided by application-specific evidence rather than class-level assumptions.

Inorganic vanadium salts Lack organic solubility and show different insulin-mimetic assay response; VO(acac)₂ chelate environment may not be replicated.

V(acac)₃ (vanadic analog) Solution activity degrades within one week due to air oxidation; VO(acac)₂ remains stable for 6–9 months.

Alternative vanadyl chelates VO(malto)₂ and related β-diketonates show lower insulin-like activity and reduced insulin receptor phosphorylation in comparative assays.

• [1] Amin, S. S. et al. Effects of vanadium complexes with organic ligands on glucose metabolism: a comparison study in diabetic rats. British Journal of Pharmacology, 1999, 126, 467–477. DOI: 10.1038/sj.bjp.0702311 View Source
• [2] Dutoit, D. C. M. et al. Vanadia–silica aerogels from vanadylacetylacetonate. Journal of Non-Crystalline Solids, 1997. DOI: 10.1016/S0022-3093(97)00438-9 View Source
• [3] Svoboda, G. R. Redox polymerization of unsaturated polyester resins. I. Effect of metal species on polymerization rates in the presence of a variety of peroxides and hydroperoxides. Journal of Polymer Science Part A: General Papers, 1964, 2(6), 2713–2720. DOI: 10.1002/pol.1964.100020621 View Source
• [4] Ou, H. et al. The vanadyl (VO²⁺) chelate bis(acetylacetonato)oxovanadium(IV) potentiates tyrosine phosphorylation of the insulin receptor. JBIC Journal of Biological Inorganic Chemistry, 2005, 10, 874–886. DOI: 10.1007/s00775-005-0037-x View Source

VO(acac)₂: Quantitative Comparison Evidence

Chemoselective Epoxidation of Allylic Alcohols

In the epoxidation of geraniol (a diene bearing two alkene groups), the VO(acac)₂–tert-butyl hydroperoxide (TBHP) system achieves exclusive (100%) epoxidation at the allylic alcohol position, leaving the remote alkene completely untouched [1]. By contrast, the widely used stoichiometric epoxidizing agent meta-chloroperbenzoic acid (m-CPBA) reacts with both alkenes, producing a 2:1 mixture of epoxide products favoring the non-allylic position [1]. The selectivity difference is mechanistically rooted in the ability of VO(acac)₂ to coordinate both the substrate hydroxyl group and the hydroperoxide oxidant, directing oxygen delivery to the proximal alkene [2].

Chemoselective Epoxidation

Head-to-head

100% allylic alcohol epoxidation vs. m-CPBA 2:1 regioisomer mixture

Eliminates regioisomer separation; supports streamlined synthetic routes

Geraniol substrate; TBHP co-oxidant; immobilized catalyst conditions

Evidence Dimension	Regioselectivity of geraniol epoxidation
Target Compound Data	VO(acac)₂/TBHP: 100% selectivity for 2,3-epoxygeraniol (allylic alcohol position); 100% conversion after 60–120 min under immobilized conditions [3]
Comparator Or Baseline	m-CPBA: 2:1 product ratio favoring epoxidation at the alkene remote from the hydroxyl group; both alkenes react
Quantified Difference	Absolute regioselectivity (100% single product vs. ~67:33 mixture); VO(acac)₂ achieves complete discrimination between two chemically similar alkenes
Conditions	Geraniol substrate; TBHP as terminal oxidant for VO(acac)₂ system; stoichiometric m-CPBA in organic solvent

Why This Matters

For synthetic chemistry procurement, this chemoselectivity eliminates chromatographic separation of regioisomeric epoxide products, reducing purification cost and improving isolated yield of the target mono-epoxide.

• [1] Vanadyl acetylacetonate. Wikiwand. Documenting VO(acac)₂–TBHP exclusive epoxidation of geraniol vs. m-CPBA 2:1 product mixture. View Source
• [2] Sharpless, K. B.; Michaelson, R. C. High stereo- and regioselectivities in the transition metal catalyzed epoxidations of olefinic alcohols by tert-butyl hydroperoxide. Journal of the American Chemical Society, 1973, 95(18), 6136–6137. View Source
• [3] Designing new catalytic nanoreactors for the regioselective epoxidation of geraniol by the post-synthetic immobilization of oxovanadium(IV) complexes on a Zrᴵⱽ-based metal–organic framework. Reaction Kinetics, Mechanisms and Catalysis, 2017, 122(2), 961–981. DOI: 10.1007/s11144-017-1253-4 View Source

Insulin-Mimetic Glucose Uptake Stimulation

In differentiated 3T3-L1 adipocytes, VO(acac)₂ (0.5 mM) stimulated glucose uptake 9-fold over basal, which increased to 17-fold in the presence of 1 mM bovine serum albumin (BSA), and reached 22-fold with 100 nM insulin as a positive control [1]. Critically, BSA had no influence on glucose uptake in the presence of vanadyl sulfate (VOSO₄), demonstrating that the synergistic enhancement with serum albumin is specific to the organic VO(acac)₂ chelate [1]. In a separate direct comparison, the insulin-like activity of VO(malto)₂ and VO(OPT)₂ was decreased compared with that of VO(acac)₂, and VO(acac)₂ exhibited the greatest synergism with insulin in potentiating tyrosine phosphorylation of the insulin receptor β-subunit [2]. In a 3-month chronic oral dosing study in streptozotocin-diabetic rats, VO(acac)₂ (as VAc) induced a faster and larger fall in glycemia than vanadyl sulfate (VS), and 50% of VS-treated rats developed diarrhea whereas none of the VO(acac)₂-treated animals did [3].

Glucose Uptake Stimulation

Head-to-head

Reported 17-fold glucose uptake with BSA synergy; 0% GI adverse events in rodent model vs. 50% with VOSO₄

Supports insulin signaling studies; reported lower GI event incidence in chronic dosing model

3T3-L1 adipocytes; streptozotocin-diabetic rat model; CHO-IR cells

Evidence Dimension	Glucose uptake stimulation and in vivo glycemic control
Target Compound Data	VO(acac)₂: 9-fold glucose uptake stimulation (0.5 mM); 17-fold with BSA; fastest and most potent glycemic reduction in diabetic rats; 0% diarrhea incidence [1][3]
Comparator Or Baseline	Vanadyl sulfate (VOSO₄): no BSA enhancement of glucose uptake; slower and less potent glycemic reduction; 50% diarrhea incidence. VO(malto)₂ and VO(OPT)₂: decreased insulin-like activity vs. VO(acac)₂ [1][2][3]
Quantified Difference	VO(acac)₂ + BSA synergy (17-fold) vs. VOSO₄ + BSA (no enhancement); superior glycemic control with no GI toxicity vs. 50% diarrhea with VS; greater insulin receptor tyrosine phosphorylation than VO(malto)₂
Conditions	3T3-L1 adipocyte glucose uptake assay; streptozotocin-diabetic rat model (125 mg V·L⁻¹ in drinking fluid, up to 3 months); CHO cells overexpressing insulin receptor

Why This Matters

For diabetes research procurement, VO(acac)₂ offers both superior potency and a markedly better gastrointestinal safety profile than inorganic vanadium salts, making it the preferred tool compound for mechanistic studies of insulin signaling.

• [1] Makinen, M. W. et al. Structural origins of the insulin-mimetic activity of bis(acetylacetonato)oxovanadium(IV). Journal of Biological Chemistry, 2002, 277(14), 12215–12220. DOI: 10.1074/jbc.M110798200 View Source
• [2] Ou, H. et al. The vanadyl (VO²⁺) chelate bis(acetylacetonato)oxovanadium(IV) potentiates tyrosine phosphorylation of the insulin receptor. JBIC Journal of Biological Inorganic Chemistry, 2005, 10, 874–886. DOI: 10.1007/s00775-005-0037-x View Source
• [3] Amin, S. S. et al. Effects of vanadium complexes with organic ligands on glucose metabolism: a comparison study in diabetic rats. British Journal of Pharmacology, 1999, 126, 467–477. DOI: 10.1038/sj.bjp.0702311 View Source

Sulfur-Free Antiwear Performance

A functionalized vanadyl(IV) acetylacetonate complex was evaluated as an antiwear agent in mineral oil at 10 mM loading (commensurate with standard ZDDP concentration) using a ball-on-disc tribometer [1]. The vanadium-based additive produced 88% wear reduction at 250 MPa contact pressure and 89% wear reduction at 1 GPa contact pressure, compared to base oil without additive [1]. For comparison, a zirconium analog achieved only 44% wear reduction at 250 MPa and 35% at 1 GPa, while a titanium analog showed no significant change in wear activity [1]. The VO(acac)₂-derived tribofilm comprises a mixed-valence V(III)/V(IV)/V(V) oxide composite, as confirmed by XANES, XPS, and NEXAFS depth profiling [1]. Critically, unlike ZDDP, the vanadium-based system contains no sulfur or phosphorus, eliminating the formation of catalyst-poisoning SOₓ and POₓ emissions [1].

Sulfur-Free Antiwear

Head-to-head

88% wear reduction at 250 MPa; 89% at 1 GPa; S- and P-free tribofilm

Enables sulfur-free lubricant formulations; higher wear protection vs. Zr and Ti analogs

Ball-on-disc tribometer; mineral oil; mixed-valence V oxide film confirmed by XANES/XPS

Evidence Dimension	Wear scar reduction in boundary lubrication regime
Target Compound Data	Functionalized VO(acac)₂: 88% wear reduction at 250 MPa, 89% at 1 GPa (10 mM in mineral oil); effective down to 1 mM concentration; S- and P-free [1]
Comparator Or Baseline	Zirconium analog: 44% at 250 MPa, 35% at 1 GPa. Titanium analog: no significant wear reduction. ZDDP (industry standard): effective but generates SOₓ/POₓ byproducts [1]
Quantified Difference	2.0× greater wear reduction than Zr analog at 250 MPa; 2.5× greater at 1 GPa; eliminates S and P environmental burden vs. ZDDP
Conditions	Ball-on-disc tribometer; mineral oil base stock; 10 mM additive concentration; 250 MPa and 1 GPa contact pressures; 7-day solubility stability at 50 mM

Why This Matters

For lubricant formulation procurement, VO(acac)₂-derived additives offer a rare combination of superior antiwear efficacy and inherent environmental compatibility (zero S/P content), addressing tightening emissions regulations that ZDDP cannot meet.

• [1] Straiton, A. J. et al. Green Alternatives to Zinc Dialkyldithiophosphates: Vanadium Oxide-Based Additives. ACS Applied Engineering Materials, 2023, 1(11), 2916–2925. DOI: 10.1021/acsaenm.3c00425 View Source

Low-Temperature SCR Denitration Activity

V₂O₅-WO₃/TiO₂ (VWT) catalysts for selective catalytic reduction (SCR) of NOₓ with NH₃ were prepared by a mechanical grinding method using different vanadium precursors [1]. At 200 °C in simulated flue gas without SO₂ and water vapor (GHSV = 40,000 h⁻¹, NH₃/NO = 0.8), the VO(acac)₂-derived catalyst (Catalyst B) achieved 80% NO conversion, compared to only 56% for the catalyst prepared from ammonium metavanadate, NH₄VO₃ (Catalyst A) [1][2]. The VO(acac)₂ precursor promoted surface enrichment of vanadium, enhanced the formation and dispersion of polymeric vanadia species, and yielded a higher ratio of V⁴⁺/(V⁴⁺ + V⁵⁺), facilitating electron transfer between oxidation states [1]. Furthermore, the VO(acac)₂-derived catalyst exhibited excellent resistance to SO₂ and H₂O poisoning across the 200–400 °C range and maintained stable activity during a 108-hour continuous test with temperature variation from 450 °C to 220 °C [1][2]. A related study confirmed that the VO(acac)₂–VWT catalyst exhibited the highest catalytic activity among all precursors tested [3].

SCR Denitration Activity

Head-to-head

80% NO conversion vs. 56% for NH₄VO₃-derived catalyst at 200 °C; stable 108 h with SO₂/H₂O

Higher low-temperature denitration activity and SO₂ resistance; relevant for industrial SCR manufacturing

Simulated flue gas; GHSV 40,000 h⁻¹; V₂O₅-WO₃/TiO₂ platform

Evidence Dimension	NO conversion efficiency in SCR of flue gas at low temperature
Target Compound Data	VO(acac)₂-derived VWT: 80% NO conversion at 200 °C; stable 108-h operation with SO₂/H₂O; highest surface V enrichment and V⁴⁺/V⁵⁺ ratio [1][2]
Comparator Or Baseline	NH₄VO₃-derived VWT (Catalyst A): 56% NO conversion at 200 °C; inferior V dispersion and lower low-valent V content
Quantified Difference	24 percentage-point absolute improvement in NO conversion (80% vs. 56%); 43% relative increase at identical V loading
Conditions	Simulated flue gas; GHSV 40,000 h⁻¹; NH₃/NO molar ratio 0.8; 200 °C; fixed-bed reactor; V₂O₅-WO₃/TiO₂ catalyst platform

Why This Matters

For industrial catalyst manufacturing, selecting VO(acac)₂ as the vanadium precursor directly translates to superior low-temperature denitration performance, enabling compliance with increasingly stringent NOₓ emission standards without increasing catalyst volume.

• [1] NOx Removal over V₂O₅/WO₃–TiO₂ Prepared by a Grinding Method: Influence of the Precursor on Vanadium Dispersion. Industrial & Engineering Chemistry Research, 2017. DOI: 10.1021/acs.iecr.7b04060 View Source
• [2] Improved Low-Temperature Activity of V₂O₅-WO₃/TiO₂ for Denitration Using Different Vanadium Precursors. Catalysts, 2016, 6(2), 25. DOI: 10.3390/catal6020025 View Source
• [3] VO(acac)₂–VWT catalyst exhibited the highest catalytic activity and excellent resistance to SO₂ and H₂O poisoning in 200–400 °C. CAS IR GRID / AGRIS FAO. View Source

Redox Polymerization Promotion and Shelf Stability

In a systematic study of metal compounds as promoters for acyl peroxide and hydroperoxide dissociation in unsaturated polyester–styrene resin systems, vanadyl acetylacetonate was identified as the most active vanadium-based promoter and the compound of choice [1]. Quantitatively, 2 mg of vanadium as VO(acac)₂ with 1% cumene hydroperoxide exhibited greater reactivity than 24 mg of cobalt as cobalt naphthenate with 1% methyl ethyl ketone peroxide – representing a >12-fold advantage on a metal-mass basis [1]. This enables substantially lower metal promoter loading at ambient temperature, which translates to reduced color in finished articles [1]. Among vanadium compounds, VO(acac)₂ and V(acac)₃ were equally reactive; however, V(acac)₃ solutions in benzene lost significant activity after only one week due to air oxidation, whereas VO(acac)₂ solutions in chloroform remained stable for six to nine months [1]. VO(acac)₂ was also uniquely reactive toward both diacyl peroxides and hydroperoxides among all materials studied [1].

Redox Polymerization

Head-to-head

>12-fold higher promoter efficiency vs. Co naphthenate; solution stable 6–9 months vs. 1 week for V(acac)₃

Reduces metal loading and color; supports ambient-cure composite manufacturing

Unsaturated polyester–styrene resin; cumene hydroperoxide initiator

Evidence Dimension	Peroxide decomposition promoter activity and solution shelf life
Target Compound Data	VO(acac)₂: 2 mg V equivalent activity >24 mg Co as cobalt naphthenate; solution stability 6–9 months in chloroform; reactive toward both diacyl peroxides and hydroperoxides [1]
Comparator Or Baseline	Cobalt naphthenate: requires >12× metal mass for equivalent activity. V(acac)₃: equal reactivity but solution activity lost within 1 week (benzene). Other metal chelates: less active overall [1]
Quantified Difference	>12-fold higher promoter efficiency per unit metal mass vs. cobalt standard; >24-fold longer solution shelf life vs. V(acac)₃ (6–9 months vs. 1 week)
Conditions	Unsaturated polyester–styrene resin; cumene hydroperoxide (VO(acac)₂) vs. methyl ethyl ketone peroxide (Co naphthenate); ambient temperature curing

Why This Matters

For composite manufacturing procurement, VO(acac)₂ enables significant reduction in metal promoter loading (reducing cost and coloration) while providing commercially viable shelf life, unlike the rapidly degrading V(acac)₃ alternative.

• [1] Svoboda, G. R. Redox polymerization of unsaturated polyester resins. I. Effect of metal species on polymerization rates in the presence of a variety of peroxides and hydroperoxides. Journal of Polymer Science Part A: General Papers, 1964, 2(6), 2713–2720. DOI: 10.1002/pol.1964.100020621 View Source

PTP1B Inhibition Mechanism Selectivity

In a kinetic characterization study of PTP1B inhibition by vanadyl chelates, VO(acac)₂ and VO(Et-malto)₂ [bis(ethylmaltolato)oxovanadium(IV)] displayed fundamentally different inhibition mechanisms [1]. VO(Et-malto)₂ acted exclusively as a noncompetitive inhibitor regardless of the substrate used. In contrast, VO(acac)₂ exhibited classical uncompetitive inhibition with the phosphopeptide substrate DADEpYLIPQQG but apparent competitive inhibition with p-nitrophenylphosphate (pNPP) as substrate [1]. This substrate-dependent inhibition modality is unique to VO(acac)₂ among the tested vanadyl chelates and suggests that the acetylacetonate ligand environment permits differential interactions with the enzyme–substrate complex that are not accessible to the maltol-based chelate [1]. At the cellular level, VO(acac)₂ also induced markedly stronger phosphorylation of PKB (Akt) and GSK-3β compared to vanadyl sulfate in CHO cells overexpressing the insulin receptor [2].

PTP1B Inhibition Mechanism

Head-to-head

Substrate-dependent uncompetitive inhibition vs. noncompetitive VO(Et-malto)₂; stronger PKB/Akt phosphorylation vs. VOSO₄

Unique mechanistic profile supports isoform-selective PTP1B probe development

Recombinant PTP1B enzyme assay; DADEpYLIPQQG and pNPP substrates

Evidence Dimension	PTP1B inhibition mechanism and insulin signaling pathway activation
Target Compound Data	VO(acac)₂: uncompetitive inhibition with DADEpYLIPQQG; apparent competitive inhibition with pNPP; stronger PKB/GSK-3β phosphorylation vs. vanadyl sulfate [1][2]
Comparator Or Baseline	VO(Et-malto)₂: only noncompetitive inhibition irrespective of substrate. Vanadyl sulfate (VS): markedly weaker PKB and GSK-3β phosphorylation [1][2]
Quantified Difference	Qualitatively distinct (substrate-dependent) inhibition modality unique to VO(acac)₂; greater phospho-Akt and phospho-GSK-3β induction than VS
Conditions	Recombinant PTP1B enzyme assay with DADEpYLIPQQG phosphopeptide and pNPP substrates; CHO-IR cell overexpression system

Why This Matters

For phosphatase drug discovery programs, VO(acac)₂ offers a mechanistically distinct inhibition profile that may be exploited for isoform-selective PTP1B targeting, whereas VO(Et-malto)₂'s uniform noncompetitive behavior limits its utility as a mechanistic probe.

• [1] Kinetic characterization of the inhibition of protein tyrosine phosphatase-1B by Vanadyl (VO²⁺) chelates. PubMed, 2017. PMID: 29072713. View Source
• [2] Organo-vanadium compounds are potent activators of the protein kinase B signaling pathway and protein tyrosine phosphorylation: Mechanism of insulinomimesis. Archives of Biochemistry and Biophysics, 2004. DOI: 10.1016/j.abb.2004.07.008 View Source

VO(acac)₂: Best Application Scenarios

Regioselective Epoxidation in Natural Product Synthesis

VO(acac)₂ combined with TBHP is the catalyst system of choice when chemoselective mono-epoxidation of allylic alcohols is required in the presence of other oxidizable alkene groups. The 100% regioselectivity for the allylic alcohol position demonstrated with geraniol eliminates the need for protecting group strategies or chromatographic separation of regioisomers that would be necessary with m-CPBA (which produces a 2:1 mixture). This is particularly valuable in fragrance and flavor intermediate synthesis (e.g., 2,3-epoxygeraniol) and in complex natural product total synthesis where orthogonal alkene functionalization is required. Immobilized VO(acac)₂ on mesoporous silica or MOF supports achieves 100% conversion with 100% selectivity and catalyst recyclability over multiple cycles .

Insulin Receptor Signaling and PTP1B Inhibition Probe

VO(acac)₂ is the preferred vanadium tool compound for dissecting insulin signaling cascades due to its demonstrated superiority over both inorganic vanadyl sulfate and other organic vanadyl chelates. In 3T3-L1 adipocytes, VO(acac)₂ (0.5 mM) stimulates a 17-fold increase in glucose uptake in the presence of BSA, a synergistic enhancement not observed with VOSO₄ . Its substrate-dependent uncompetitive inhibition of PTP1B – unique among tested vanadyl chelates – makes it a valuable mechanistic probe for distinguishing inhibitor binding modes . The absence of gastrointestinal toxicity (0% diarrhea in chronic rat studies vs. 50% for vanadyl sulfate) further positions VO(acac)₂ as the safer choice for in vivo pharmacology studies .

Sulfur-Free Antiwear Additive for Low-Emission Lubricants

Functionalized VO(acac)₂ derivatives represent a paradigm-shifting antiwear technology for lubricant formulators facing regulatory pressure to eliminate Zn, S, and P from engine oils. The demonstrated 88–89% wear reduction at both moderate (250 MPa) and extreme (1 GPa) contact pressures matches or exceeds ZDDP performance without generating catalyst-deactivating SOₓ/POₓ emissions. The mixed-valence V(III)/V(IV)/V(V) oxide tribofilm forms spontaneously under tribological stress, and effective wear protection is observed at concentrations as low as 1 mM . The good oil solubility (stable at 50 mM for 7 days) and the ability to tailor decomposition temperature through ligand functionalization make VO(acac)₂-based additives suitable for both passenger car and heavy-duty diesel engine lubricants .

Vanadium Precursor for Low-Temperature SCR Catalysts

VO(acac)₂ is the superior vanadium precursor for preparing V₂O₅-WO₃/TiO₂ SCR denitration catalysts, particularly where low-temperature activity (200–300 °C) and SO₂/H₂O resistance are critical. The 24-percentage-point improvement in NO conversion at 200 °C relative to NH₄VO₃-derived catalysts (80% vs. 56%) directly translates to higher NOₓ removal efficiency during cold-start and low-load operating conditions in coal-fired power plants. The VO(acac)₂ precursor's ability to enrich surface vanadium concentration and promote polymeric vanadia species with a high V⁴⁺/V⁵⁺ ratio facilitates the electron transfer processes essential for the SCR redox cycle . The demonstrated 108-hour operational stability under SO₂ and water vapor co-feeding confirms practical industrial viability .

Application

Selection Property

Validation Focus

Allylic alcohol epoxidation

Regioselective mono-epoxidation without protecting groups

Chemoselectivity over remote alkenes; catalyst recyclability under immobilized conditions

Insulin receptor signaling & PTP1B mechanism studies

Organic-solvent-soluble vanadyl chelate with reported BSA synergy and unique substrate-dependent PTP1B inhibition

Glucose uptake assay reproducibility; GI tolerability endpoint monitoring in rodent models

Sulfur-free antiwear lubricant formulation

S- and P-free chemistry; tribochemical film formation under boundary lubrication

Wear reduction under mixed lubrication; tribofilm composition analysis (V oxidation states)

Low-temperature SCR denitration catalyst preparation

Precursor enabling surface V enrichment and high V⁴⁺/V⁵⁺ ratio for enhanced NO conversion

Low-temperature NO conversion efficiency; long-term SO₂/H₂O tolerance testing